Cas no 13682-61-6 (Potassium tetrachloroaurate(III))

• Product Name: Potassium tetrachloroaurate(III)
• CAS No: 13682-61-6
• MF: AuCl₄K
• MW: 377.876850128174
• MDL: MFCD00043088
• CID: 49414
• PubChem ID: 24868232
• Update Time: 2025-05-19

Potassium tetrachloroaurate(III) Chemical and Physical Properties

Names and Identifiers

• Potassium tetrachloroaurate(III)
• Potassium gold chloride
• Potassium tetrachloroaurate
• Potassium goid chloride
• Potassium gold(III) chloride
• potassium,tetrachlorogold(1-)
• Gold potassium chloride
• Aurate(1-),tetrachloro-, potassium (8CI)
• Aurate(1-), tetrachloro-, potassium, (SP-4-1)-(9CI)
• Potassium chloroaurate(III) (6CI)
• Potassium tetrachloroaurate(III)(7CI)
• Gold potassium chloride (AuKCl4)
• Gold potassium chloride (KAuCl4)
• Monopotassium tetrachloroaurate(1-)
• Potassium goldchloride (KAuCl4)
• Potassium gold tetrachloride
• Potassium tetrachloroaurate(1-)
• Potassiumauric
• Potassium goid chlor
• Potassiumchloroaurate
• potassium (E)-3-chloroacrylate
• Gold potassium chloride dihydrate
• Potassium chloroaurate
• Potassium tetrachloroaurate(III), 98%
• K[AuCl4]
• KAuCl4 * 2H2O
• potassium tetrachloridoaurate
• potassium;tetrachlorogold(1-)
• potassium ion tetrachloroaurate
• Aurate(1-), tetrachloro-, potassium (1:1), (SP-4-1)-
• potassium tetrachloridoaurate(1-)
• potassium tetrachloridoaurate(III)
• Potassium gold(III) chloride, 98%
• AK113502
• SY068967
• ST24049005
• NS00085935
• CHEBI:51564
• Gold pound cento pound(c)potassium chloride
• Aurate(1-), tetrachloro-, potassium, (SP-4-1)-
• Q4456675
• 13682-61-6
• Potassium gold(III) chloride, 99.995% trace metals basis
• FT-0764974
• C72475
• AKOS015914591
• (SP41)Tetrachloroaurate(1) potassium (1:1)
• K(AuCl4)
• Aurate(1), tetrachloro, potassium, (SP41)
• Aurate(1), tetrachloro, potassium (1:1), (SP41)
• UNII-ZVL325FU75
• EINECS 237-190-1
• DB-063175
• Potassium aurichloride

• MDL： MFCD00043088
• Inchi： 1S/Au.4ClH.K/h;4*1H;/q+3;;;;;+1/p-4
• InChI Key： JMONCQYBAMKVQQ-UHFFFAOYSA-J
• SMILES： [Au-](Cl)(Cl)(Cl)Cl.[K+]

Computed Properties

• Exact Mass: 375.80600
• Monoisotopic Mass: 337.849788
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow crystals
• Melting Point: 300 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: soluble
• Water Partition Coefficient: dissolution
• PSA: 0.00000
• LogP: 2.75550
• Vapor Pressure: No data available
• Solubility: Soluble in water
• Merck: 13,7766

Potassium tetrachloroaurate(III) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：21
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Potassium tetrachloroaurate(III)

Potassium tetrachloroaurate(III): Chemical Properties, Applications, and Recent Research Developments

Potassium tetrachloroaurate(III) (CAS No. 13682-61-6) is a significant compound in the field of inorganic chemistry and materials science, known for its unique structural and chemical properties. This compound, characterized by its golden-yellow crystalline form, has garnered considerable attention due to its versatile applications in catalysis, electronics, and nanotechnology. The following discussion provides an in-depth exploration of the compound's properties, industrial uses, and recent advancements in research.

The molecular structure of Potassium tetrachloroaurate(III) consists of an auric ion (Au³⁺) coordinated with four chloride ions (Cl^-) and counterbalanced by potassium ions (K⁺). This coordination geometry imparts the compound with high stability and reactivity, making it a valuable precursor in various synthetic processes. The compound's solubility in polar solvents such as water and ethanol further enhances its utility in solution-based reactions.

In the realm of catalysis, Potassium tetrachloroaurate(III) has been widely employed as a catalyst or co-catalyst in organic transformations. Its ability to facilitate redox reactions has made it particularly useful in the synthesis of fine chemicals and pharmaceuticals. Recent studies have highlighted its role in the selective oxidation of alcohols to aldehydes and ketones, demonstrating high efficiency and selectivity under mild conditions. This application aligns with the growing demand for environmentally benign synthetic methodologies.

The compound's significance extends to the field of nanotechnology, where it serves as a precursor for the synthesis of gold nanoparticles (AuNPs). These nanoparticles exhibit exceptional optical and electronic properties, making them indispensable in applications such as biosensing, drug delivery systems, and photovoltaic devices. Research has shown that the size and shape of AuNPs can be precisely controlled by adjusting reaction conditions involving Potassium tetrachloroaurate(III), thereby tailoring their properties for specific applications.

Moreover, Potassium tetrachloroaurate(III) has found utility in the fabrication of advanced electronic materials. Its ability to form stable complexes with various ligands allows for the creation of conductive polymers and metal-organic frameworks (MOFs). These materials are being explored for their potential use in flexible electronics, energy storage devices, and sensors. The compound's role in enhancing the conductivity and stability of these materials underscores its importance in modern material science.

Recent research has also delved into the biological activities of derivatives of Potassium tetrachloroaurate(III). While gold compounds have long been recognized for their therapeutic potential, studies have focused on developing novel derivatives that exhibit enhanced bioactivity with reduced toxicity. For instance, modifications to the chloride ligands have led to compounds that demonstrate antimicrobial and anti-inflammatory properties. These findings open up new avenues for the development of gold-based pharmaceuticals.

The synthesis of Potassium tetrachloroaurate(III) itself is another area of active research. Advances in synthetic methodologies have enabled the production of high-purity samples with controlled particle size and morphology. Techniques such as hydrothermal synthesis and microwave-assisted reactions have been particularly effective in achieving these goals. Such improvements are crucial for ensuring consistent performance across different applications.

The environmental impact of using Potassium tetrachloroaurate(III) is also a subject of ongoing investigation. While gold is generally considered environmentally benign due to its low toxicity, concerns about waste management remain. Research efforts are focused on developing sustainable recovery methods for gold from spent catalysts and nanomaterials. These initiatives aim to minimize environmental footprint while maintaining the efficiency and utility of gold-based compounds.

In conclusion, Potassium tetrachloroaurate(III) (CAS No. 13682-61-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role in catalysis, nanotechnology, electronics, and pharmaceuticals underscores its importance as a chemical building block. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to remain at the forefront of scientific innovation.